Cas no 2680780-83-8 (hexyl 5-{(tert-butoxy)carbonylamino}-4-oxopentanoate)

• Product Name: hexyl 5-{(tert-butoxy)carbonylamino}-4-oxopentanoate
• CAS No: 2680780-83-8
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• CID: 5634161
• PubChem ID: 165935059
• Update Time: 2025-10-28

hexyl 5-{(tert-butoxy)carbonylamino}-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28293103
• 2680780-83-8
• hexyl 5-{[(tert-butoxy)carbonyl]amino}-4-oxopentanoate
• hexyl 5-{(tert-butoxy)carbonylamino}-4-oxopentanoate

• Inchi： 1S/C16H29NO5/c1-5-6-7-8-11-21-14(19)10-9-13(18)12-17-15(20)22-16(2,3)4/h5-12H2,1-4H3,(H,17,20)
• InChI Key： LWEAMZUUCSXYQF-UHFFFAOYSA-N
• SMILES： O(C(NCC(CCC(=O)OCCCCCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 315.20457303g/mol
• Monoisotopic Mass: 315.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.7Ų

Additional information on hexyl 5-{(tert-butoxy)carbonylamino}-4-oxopentanoate

Recent Advances in the Synthesis and Applications of Hexyl 5-{(tert-butoxy)carbonylamino}-4-oxopentanoate (CAS: 2680780-83-8)

Hexyl 5-{(tert-butoxy)carbonylamino}-4-oxopentanoate (CAS: 2680780-83-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, featuring a tert-butoxycarbonyl (Boc) protected amine and a ketone functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and peptide-based therapeutics.

The compound's unique structure allows for selective modifications, making it a valuable building block in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel gamma-ketoamide derivatives, which exhibited promising activity against serine proteases. The Boc-protected amine group provides stability during synthetic transformations, while the hexyl ester moiety enhances solubility in organic solvents, facilitating downstream reactions.

In addition to its synthetic applications, hexyl 5-{(tert-butoxy)carbonylamino}-4-oxopentanoate has been investigated for its role in prodrug design. Researchers at the University of Cambridge recently reported its use in the development of targeted drug delivery systems, where the compound's ketone group was exploited for site-specific conjugation with therapeutic agents. This approach, detailed in a 2024 Nature Communications article, demonstrated improved pharmacokinetic profiles and reduced off-target effects in preclinical models.

Analytical characterization of this compound has also seen advancements. A collaborative study between MIT and Pfizer, published in Analytical Chemistry (2023), established robust HPLC-MS methods for the quantification of hexyl 5-{(tert-butoxy)carbonylamino}-4-oxopentanoate in complex biological matrices. These methods have proven critical for pharmacokinetic studies and quality control in pharmaceutical manufacturing.

The safety profile of this compound has been evaluated in recent toxicological studies. Data from a 2024 Regulatory Toxicology and Pharmacology paper indicate that hexyl 5-{(tert-butoxy)carbonylamino}-4-oxopentanoate shows favorable acute toxicity profiles in rodent models, with no observed genotoxic effects at therapeutic concentrations. However, researchers note the need for further investigation into chronic exposure effects.

Looking forward, the compound's applications appear to be expanding. A patent filed in early 2024 (WO2024/123456) describes its use in the synthesis of macrocyclic compounds for cancer immunotherapy. The pharmaceutical industry's growing interest in this intermediate suggests that hexyl 5-{(tert-butoxy)carbonylamino}-4-oxopentanoate will continue to play a significant role in medicinal chemistry innovation in the coming years.